Cas no 2172058-11-4 (tert-butyl 10-(2-fluorophenyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate)

• Product Name: tert-butyl 10-(2-fluorophenyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• CAS No: 2172058-11-4
• MF: C₁₈H₂₅FN₂O₃
• MW: 336.401108503342
• CID: 6599278
• PubChem ID: 165825486
• Update Time: 2025-05-20

tert-butyl 10-(2-fluorophenyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 10-(2-fluorophenyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• 2172058-11-4
• tert-butyl 10-(2-fluorophenyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate
• EN300-1640656

• Inchi： 1S/C18H25FN2O3/c1-17(2,3)24-16(22)21-10-8-18(12-21)15(20-9-11-23-18)13-6-4-5-7-14(13)19/h4-7,15,20H,8-12H2,1-3H3
• InChI Key： QSBVNXDYKRVIBE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2(CN(C(=O)OC(C)(C)C)CC2)OCCN1

Computed Properties

• Exact Mass: 336.18492083g/mol
• Monoisotopic Mass: 336.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 10-(2-fluorophenyl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

Comprehensive Overview of tert-butyl 10-(2-fluorophenyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2172058-11-4)

In the realm of pharmaceutical and organic chemistry, tert-butyl 10-(2-fluorophenyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2172058-11-4) stands out as a compound of significant interest. This spirocyclic derivative, characterized by its unique 6-oxa-2,9-diazaspiro[4.5]decane core, has garnered attention due to its potential applications in drug discovery and development. Researchers and industry professionals frequently search for terms like "spirocyclic compounds in medicinal chemistry" and "fluorophenyl derivatives synthesis", reflecting the growing demand for innovative scaffolds in modern therapeutics.

The structural complexity of tert-butyl 10-(2-fluorophenyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate makes it a valuable intermediate in the synthesis of bioactive molecules. Its spirocyclic framework is particularly noteworthy, as such architectures are often associated with enhanced metabolic stability and binding affinity—key attributes in the design of next-generation pharmaceuticals. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, with algorithms frequently identifying spirocyclic motifs as privileged structures for targeting GPCRs and kinases.

From a synthetic chemistry perspective, the incorporation of a 2-fluorophenyl moiety introduces intriguing possibilities. Fluorine substitution is a hot topic in medicinal chemistry, as evidenced by searches for "fluorine in drug design" and "fluorinated building blocks". The presence of fluorine can dramatically influence a compound's physicochemical properties, often improving membrane permeability and bioavailability. The tert-butyl carboxylate protecting group in this molecule also makes it a versatile intermediate for further derivatization, addressing common queries about "protecting group strategies in complex molecule synthesis".

The 6-oxa-2,9-diazaspiro[4.5]decane system represents an interesting case study in scaffold hopping—a technique frequently searched in relation to "bioisosteric replacement" and "molecular diversity generation". This bridged heterocyclic system combines the conformational restraint of spirocycles with the hydrogen bonding capabilities of multiple nitrogen atoms, making it particularly valuable for addressing challenges in "fragment-based drug discovery" and "allosteric modulator development".

In the context of current research trends, this compound aligns well with investigations into "CNS-active spirocyclic compounds" and "neuropharmaceutical intermediates"—topics showing increased search volume due to growing interest in neurological therapeutics. The structural features of tert-butyl 10-(2-fluorophenyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate suggest potential utility in developing ligands for various neurotransmitter receptors, though specific applications would require further pharmacological evaluation.

From a practical synthesis standpoint, this compound raises important considerations about "stereocontrol in spirocycle formation" and "fluorinated aromatic coupling reactions"—both common pain points for medicinal chemists. The successful preparation of such molecules often requires careful optimization of reaction conditions, particularly when dealing with the simultaneous challenges of "heterocycle construction" and "aryl-fluorine incorporation".

The growing importance of spirocyclic architectures in addressing drug discovery challenges is reflected in the increasing number of publications and patents featuring such cores. As researchers continue to explore "three-dimensionality in lead compounds" and "saturated heterocycles for improved drug properties", compounds like tert-butyl 10-(2-fluorophenyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate will likely remain at the forefront of innovative medicinal chemistry approaches.

Quality control and analytical characterization of such complex molecules present their own challenges, with many researchers searching for information on "HPLC methods for spirocyclic compounds" and "NMR analysis of constrained heterocycles". The presence of multiple heteroatoms and the spiro junction in this molecule would require sophisticated analytical techniques to fully characterize, particularly with regard to confirming stereochemistry and assessing purity.

In conclusion, tert-butyl 10-(2-fluorophenyl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2172058-11-4) represents an intriguing example of modern heterocyclic chemistry with significant potential in pharmaceutical research. Its combination of spirocyclic constraint, fluorinated aromatic moiety, and protected carboxylate functionality make it a versatile building block for medicinal chemistry programs targeting various disease areas. As the field continues to emphasize "three-dimensional molecular complexity" and "fluorine-containing bioactive compounds", this compound and its derivatives will undoubtedly contribute to advancing drug discovery efforts.